Cas no 1804085-28-6 (3-(3-Bromopropyl)-4-methylbenzonitrile)

• Product Name: 3-(3-Bromopropyl)-4-methylbenzonitrile
• CAS No: 1804085-28-6
• MF: C₁₁H₁₂BrN
• MW: 238.123682022095
• CID: 5005403
• Update Time: 2025-06-08

3-(3-Bromopropyl)-4-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromopropyl)-4-methylbenzonitrile

• Inchi： 1S/C11H12BrN/c1-9-4-5-10(8-13)7-11(9)3-2-6-12/h4-5,7H,2-3,6H2,1H3
• InChI Key： CVRBHFVTAPEDNQ-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C#N)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8

Additional information on 3-(3-Bromopropyl)-4-methylbenzonitrile

Professional Introduction to 3-(3-Bromopropyl)-4-methylbenzonitrile (CAS No. 1804085-28-6)

3-(3-Bromopropyl)-4-methylbenzonitrile, identified by its CAS number 1804085-28-6, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a benzonitrile core substituted with a 3-bromopropyl side chain and a methyl group at the para position, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development.

The structural attributes of 3-(3-Bromopropyl)-4-methylbenzonitrile make it a valuable intermediate in the synthesis of more complex molecules. The presence of a bromine atom at the propyl chain's terminal position enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many pharmacologically active compounds.

Recent advancements in medicinal chemistry have highlighted the importance of benzonitrile derivatives in the development of novel therapeutic agents. The benzonitrile moiety, characterized by its polar nitrile group, can interact with biological targets in multiple ways, including hydrogen bonding and hydrophobic interactions. This feature has been exploited in the design of molecules targeting neurological disorders, where precise molecular interactions are crucial for efficacy.

In particular, derivatives of benzonitrile have shown promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of 3-(3-Bromopropyl)-4-methylbenzonitrile to serve as a precursor for these complex molecules underscores its importance in synthetic pathways. Researchers have leveraged its reactivity to develop intermediates that modulate neurotransmitter activity, offering potential therapeutic benefits.

The 3-bromopropyl substituent on the benzonitrile ring adds an additional layer of functionality that can be tailored for specific biological applications. This side chain can be modified or incorporated into larger scaffolds to enhance binding affinity or metabolic stability. The methyl group at the para position further fine-tunes the electronic properties of the molecule, influencing its interaction with biological targets.

One area where 3-(3-Bromopropyl)-4-methylbenzonitrile has shown significant promise is in the development of antiviral agents. The structural motif is reminiscent of known antiviral compounds that target viral proteases or polymerases. By modifying this core structure, researchers aim to identify new inhibitors that can combat emerging viral threats more effectively.

The synthesis of 3-(3-Bromopropyl)-4-methylbenzonitrile typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include bromination of propyl chains followed by nucleophilic substitution on the benzonitrile ring. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, making it more feasible to produce this compound on a larger scale.

The role of computational chemistry in designing and optimizing derivatives of 3-(3-Bromopropyl)-4-methylbenzonitrile cannot be overstated. Molecular modeling techniques allow researchers to predict the behavior of this compound and its derivatives within biological systems. By simulating interactions with potential targets, scientists can identify promising candidates for further experimental validation.

In conclusion, 3-(3-Bromopropyl)-4-methylbenzonitrile (CAS No. 1804085-28-6) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with therapeutic applications. As research continues to uncover new uses for this compound, its importance in drug development is likely to grow even further.